Cas no 91340-20-4 ( )

• Product Name: &nbsp
• CAS No: 91340-20-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 996306
• PubChem ID: 289607
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 6-oxo-1,2,3,4,5,7,8,8a-octahydronaphthalene-4a-carboxamide
• 91340-20-4
• 3-oxooctahydronaphthalene-4a(2h)-carboxamide
• NSC-151786
• DTXSID00302531
• NSC151786
•  

• Inchi： 1S/C11H17NO2/c12-10(14)11-6-2-1-3-8(11)4-5-9(13)7-11/h8H,1-7H2,(H2,12,14)
• InChI Key： DYMHXTXCRXSZBG-UHFFFAOYSA-N
• SMILES： O=C(C12CC(CCC1CCCC2)=O)N

Computed Properties

• Exact Mass: 195.126
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 395.5°C at 760 mmHg
• Flash Point: 193°C
• Refractive Index: 1.534
• PSA: 60.16000
• LogP: 2.10160